885618-31-5(2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde),SB12903

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Properties

Names and Identifiers

- 2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde
- 2-chloro-4-(4-morpholinyl)-Thieno[3,2-d]pyrimidine-6-carboxaldehyde
- 2-Chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carboxaldehyde
- 2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidine-6-carbaldehyde
- 2-Chloro-4-morpholinothieno-[3,2-d]pyrimidine-6-carbaldehyde
- Thieno[3,2-d]pyrimidine-6-carboxaldehyde, 2-chloro-4-(4-morpholinyl)-
- 2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde
- 2-Chloro-4-(4-morpholinyl)thieno[3,2-d]pyrimidine-6-carboxaldehyde (ACI)
- 2-Chloro-4-morpholino-thieno[3,2-d]pyrimidine-6-carbaldehyde
- 2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine-6-carb aldehyde
- SCHEMBL189813
- BCP34669
- 2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine-6-carbaldehyde
- MFCD11520864
- 885618-31-5
- DB-078000
- 2-Chloro4morpholin-4-yl-thieno[3,2-d]pyrimidine-6carbaldehyde
- J-508774
- CS-B0060
- DTXSID80672148
- SB12903
- AKOS015850415
- DS-0512
- PFAKZIZFIXKDFP-UHFFFAOYSA-N
- +Expand
- MDL： MFCD11520864
- InChIKey： PFAKZIZFIXKDFP-UHFFFAOYSA-N
- Inchi： 1S/C11H10ClN3O2S/c12-11-13-8-5-7(6-16)18-9(8)10(14-11)15-1-3-17-4-2-15/h5-6H,1-4H2
- SMILES： O=CC1=CC2N=C(N=C(C=2S1)N1CCOCC1)Cl

Computed Properties

Exact Mass: 283.01800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 283.018
Heavy Atom Count: 18
Complexity: 317
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 83.6A^2

Experimental Properties

LogP: 2.05880
PSA: 83.56000
Refractive Index: 1.7
Density: 1.522

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Security Information

Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Inert atmosphere,2-8°C
Signal Word：Warning

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008BXS-100mg	2-chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95%	100mg	$76.00
A2B Chem LLC	AD87920-250mg	2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95%	250mg	$220.00	2024-04-19
Aaron	AR008C64-100mg	2-chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95%	100mg	$89.00	2024-07-18
abcr	AB437027-250 mg	2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde; .	885618-31-5		250MG	€473.80	2023-07-18
Ambeed	A161365-5g	2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95+%	5g	$1244.0
Chemenu	CM124338-1g	2-chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95%	1g	$420	2021-08-05
Crysdot LLC	CD11032304-100mg	2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95+%	100mg	$69
eNovation Chemicals LLC	Y1095948-1G	2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	97%	1G	$335	2022-10-11
Fluorochem	076776-250mg	2-Chloro-4-morpholinothieno[3,2-d]pyrimidine-6-carbaldehyde	885618-31-5	95%	250mg	￡186.00	2022-03-01
Matrix Scientific	073004-250mg	2-Chloro-4-morpholinothieno-[3,2-d]pyrimidine-6-carbaldehyde, 95%	885618-31-5	95%	250mg	$509.00	2023-09-06

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Synthesis

Synthetic Circuit 1

16234-15-4

68-12-2

885618-31-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 2 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 30 min, cooled

Reference

Design, synthesis and structure-activity relationship study of piperazinone-containing thieno[3,2-d]pyrimidine derivatives as new PI3Kδ inhibitors

Wang, Ning-Yu ; Zuo, Wei-Qiong; Hu, Rong; Wang, Wan-Li; Zhu, Yong-Xia ; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(20),

Synthetic Circuit 2

16234-15-4

68-12-2

885618-31-5

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 1.5 h, -10 °C
1.2 Reagents: Butyllithium Solvents: Hexane ; 1.5 h, < -10 °C; 1 h, -10 °C
1.3 -15 - -5 °C; 4 h, -15 - -5 °C
1.4 Reagents: Acetic acid , Hydrochloric acid Solvents: Water ; 2 h, rt; 4 h, rt → 55 °C; 3 h, 55 °C

Reference

A Practical Synthesis of a PI3K Inhibitor under Noncryogenic Conditions via Functionalization of a Lithium Triarylmagnesiate Intermediate

Tian, Qingping; Cheng, Zhigang; Yajima, Herbert M.; Savage, Scott J.; Green, Keena L.; et al, Organic Process Research & Development, 2013, 17(1), 97-107

Synthetic Circuit 3

16234-15-4

68-12-2

885618-31-5

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; 30 min, -70 °C
1.2 Reagents: Butyllithium ; -70 °C
1.3 2.5 h, -70 °C
1.4 Reagents: Hydrochloric acid Solvents: Acetic acid , Isopropanol , Water ; 1.5 h, 50 °C

Reference

Discovery of novel and potent PARP/PI3K dual inhibitors for the treatment of cancer

Wu, Zhengyang; Bai, Ying; Jin, Jiaming; Jiang, Teng; Shen, Hui; et al, European Journal of Medicinal Chemistry, 2021, 217,

Synthetic Circuit 4

16234-15-4

68-12-2

885618-31-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt; 2 h, rt

Reference

The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer

Folkes, Adrian J.; Ahmadi, Khatereh; Alderton, Wendy K.; Alix, Sonia; Baker, Stewart J.; et al, Journal of Medicinal Chemistry, 2008, 51(18), 5522-5532

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Raw materials

4-(2-Chlorothieno[3,2-D]pyrimidin-4-YL)morpholine

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Preparation Products

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde (885618-31-5)

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:885618-31-5)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Related Literature

1. Spectral multitude and spectral dynamics reflect changing conjugation length in single molecules of oligophenylenevinylenes†

Hiroyuki Kobayashi,Kousuke Tsuchiya,Kenji Ogino,Martin Vacha Phys. Chem. Chem. Phys., 2012,14, 10114-10118
2. A highly reversible neutral zinc/manganese battery for stationary energy storage†

Tianyu Li,Congzhi Deng,Yang Song,Huamin Zhang,Xianfeng Li Energy Environ. Sci., 2020,13, 135-143
3. Graphene oxide–ZnO nanocomposite modified electrode for the detection of phenol

Tanvir Arfin,Stephy N. Rangari Anal. Methods, 2018,10, 347-358
4. A fluorescence–Raman dual-imaging platform based on complexes of conjugated polymers and carbon nanotubes†

Yun Liu,Jun Huang,Min-Jie Sun,Ji-Cheng Yu,Yu-Lei Chen,Yu-Qi Zhang,Shao-Jun Jiang,Qun-Dong Shen Nanoscale, 2014,6, 1480-1489
5. Levels of synthetic musk compounds in municipal wastewater for potential estimation of biota exposure in receiving waters

Lantis I. Osemwengie,Shawn L. Gerstenberger J. Environ. Monit., 2004,6, 533-539
6. Honeycomb scaffolds capable of achieving barrier membrane-free guided bone regeneration

Koichiro Hayashi,Masaya Shimabukuro,Ryo Kishida,Akira Tsuchiya,Kunio Ishikawa Mater. Adv., 2021,2, 7638-7649
7. Conformational preferences of aza-proline residues and their impact on the relative stability of polyproline structures†

Hae Sook Park,Young Kee Kang New J. Chem., 2023,47, 15862-15876
8. A facile synthesis of Ru/N–C as an efficient and cost-effective electrocatalyst for hydrogen evolution†

New J. Chem., 2020,44, 7962-7967
9. Dissolution of mercury(II) sulphide by digestion with sulphuric acid-nitric acid and oxidation with potassium permanganate

Analyst, 1977,102, 50-51
10. A novel method of monitoring the sulfidation of hydrotreating catalysts: the conversion of carbonyl sulfide

Erwan Le Guludec,Laetitia Oliviero,Jean Pierre Gilson,Françoise Maugé,Michaël Rebeilleau,Valentina De Grandi,Sander van Donk Catal. Sci. Technol., 2015,5, 835-842

Cas no 885618-31-5 (2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde)

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Security Information

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Price

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Raw materials

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Preparation Products

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Suppliers

2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde Related Literature

885618-31-5 (2-chloro-4-(morpholin-4-yl)thieno[3,2-d]pyrimidine-6-carbaldehyde) Related Products